molecular formula C12H16N2O2S B8436054 Tert-butyl 2-cyano-1-(thiophen-3-yl)ethylcarbamate

Tert-butyl 2-cyano-1-(thiophen-3-yl)ethylcarbamate

Cat. No.: B8436054
M. Wt: 252.33 g/mol
InChI Key: AOOBHRPFFWGLHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 2-cyano-1-(thiophen-3-yl)ethylcarbamate is a useful research compound. Its molecular formula is C12H16N2O2S and its molecular weight is 252.33 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16N2O2S

Molecular Weight

252.33 g/mol

IUPAC Name

tert-butyl N-(2-cyano-1-thiophen-3-ylethyl)carbamate

InChI

InChI=1S/C12H16N2O2S/c1-12(2,3)16-11(15)14-10(4-6-13)9-5-7-17-8-9/h5,7-8,10H,4H2,1-3H3,(H,14,15)

InChI Key

AOOBHRPFFWGLHQ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NC(CC#N)C1=CSC=C1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To 2-(tert-butoxycarbonylamino)-2-(thiophen-3-yl)ethyl 4-methylbenzenesulfonate (E2) in DMSO was added NaCN, and the solution was heated to 90° C. for 2 hours. The reaction was cooled, poured into NaCl (sat), and extracted with EtOAc. The organics were dried (Na2SO4), filtered, and evaporated. Column chromatography (SiO2, 25% EtOAc/Hexanes) gave pure tert-butyl 2-cyano-1-(thiophen-3-yl)ethylcarbamate (E3).
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2-(tert-butoxycarbonylamino)-2-(thiophen-3-yl)ethyl 4-methylbenzenesulfonate
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Synthesis routes and methods II

Procedure details

To 3-(tert-butoxycarbonylamino)-3-(thiophen-3-yl)propyl 4-methylbenzenesulfonate (E73B) in DMSO is added NaCN, and the solution is heated to 90° C. for 2 hours. The reaction is cooled, poured into NaCl (sat), and extracted with EtOAc. The organics are dried (Na2SO4), filtered, and evaporated. Column chromatography (SiO2, 25% EtOAc/Hexanes) gives pure tert-butyl 2-cyano-1-(thiophen-3-yl)ethylcarbamate (E73C).
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